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Compound of Interest

Compound Name: 3-Hydroxy-4(E)-nonenoic acid

Cat. No.: B13440303 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for handling 3-
Hydroxy-4(E)-nonenoic acid (CAS No. 1263035-59-1). Given the limited publicly available

safety data for this specific compound, the following guidance is based on the general

properties of unsaturated hydroxy fatty acids. It is imperative to obtain the specific Safety Data

Sheet (SDS) from your supplier before handling this chemical.

Hazard Summary and Precautionary Measures
While a specific SDS for 3-Hydroxy-4(E)-nonenoic acid is not readily available in public

domains, analogous compounds in the fatty acid and hydroxy fatty acid families present

hazards that should be assumed for this chemical. Many fatty acids are known to cause skin

and eye irritation. Some can cause severe burns upon contact.[1] Therefore, it is crucial to

handle this compound with care to avoid direct contact.

Key Precautionary Statements (based on related compounds):

P264: Wash hands and any exposed skin thoroughly after handling.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

PPE Category Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact which

may cause irritation or burns.

Eye Protection
Safety goggles with side-

shields or a face shield.

To protect against splashes

that could cause serious eye

damage.

Body Protection

Laboratory coat, closed-toe

shoes, and additional

impervious clothing as

necessary.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.

To minimize inhalation of any

potential aerosols or vapors.

Operational Plan for Handling
A systematic approach is critical for the safe handling of 3-Hydroxy-4(E)-nonenoic acid.

3.1. Engineering Controls and Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.

Prepare all necessary equipment and materials before handling the chemical to minimize

movement and potential for spills.
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3.2. Handling Procedure:

Don all required PPE before entering the handling area.

Carefully open the container, avoiding splashes or aerosol generation.

Dispense the required amount of the chemical.

Keep the container tightly sealed when not in use.

After handling, wash hands and any potentially exposed skin thoroughly with soap and

water.

Decontaminate the work area upon completion of the procedure.

3.3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials such as strong oxidizing agents.

For long-term storage, consult the supplier's recommendation, which is often at -20°C for this

type of compound.[3]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

4.1. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for 3-Hydroxy-4(E)-nonenoic acid and

any contaminated materials (e.g., pipette tips, gloves, absorbent pads).

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

Store the waste container in a designated, secure, and well-ventilated area.

4.2. Container Management:
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Use a container compatible with the chemical. The original container is often a good choice.

Ensure the waste container is kept tightly sealed.

Do not overfill the container; a maximum of 75% capacity is recommended to allow for vapor

expansion.[4]

4.3. Final Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal service.[5]

Do not dispose of 3-Hydroxy-4(E)-nonenoic acid down the drain.[5]

For empty containers, rinse thoroughly with a suitable solvent. The first rinsate should be

collected and disposed of as hazardous waste. After cleaning, deface the label before

disposing of the container as regular solid waste.[5]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 3-Hydroxy-4(E)-
nonenoic acid.
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Caption: Workflow for the safe handling of 3-Hydroxy-4(E)-nonenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

